Cas no 2306263-20-5 (1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine)

• Product Name: 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine
• CAS No: 2306263-20-5
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5269114
• Update Time: 2026-03-09

1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 1,2,5,6-tetrahydro-5-methyl-1-(phenylmethyl)-
• 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine

• Inchi： 1S/C13H18N2/c1-11-7-13(14)10-15(8-11)9-12-5-3-2-4-6-12/h2-7,11H,8-10,14H2,1H3
• InChI Key： XUKLOSSROGRPBS-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)CC(C)C=C1N

Additional information on 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine

Introduction to 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine (CAS No: 2306263-20-5)

1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2306263-20-5, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of a benzyl group and a methyl substituent at specific positions in its molecular framework contributes to its distinct chemical and pharmacological characteristics.

The molecular structure of 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine consists of a six-membered aromatic ring fused with a nitrogen-containing heterocycle. This configuration is reminiscent of many bioactive molecules that have been investigated for their potential therapeutic effects. The benzyl group at the 1-position and the methyl group at the 3-position introduce steric and electronic influences that can modulate the compound's interactions with biological targets. Additionally, the amine functionality at the 5-position provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems, particularly those involving acetylcholine and other key neurotransmitters. 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine has been explored as a potential candidate for such applications due to its structural similarity to known cholinergic agents. Preliminary studies suggest that this compound may exhibit properties relevant to cognitive enhancement and neuroprotection, making it a subject of considerable interest in academic and industrial research.

One of the most compelling aspects of 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine is its versatility in chemical synthesis. The presence of multiple functional groups allows for diverse modifications, enabling researchers to tailor its pharmacokinetic and pharmacodynamic profiles. For instance, derivatization at the 1-position with different substituents can influence binding affinity and metabolic stability, while modifications at the 5-position can alter receptor selectivity. This flexibility makes it an attractive scaffold for drug discovery efforts aimed at developing next-generation therapeutics.

The compound's potential applications extend beyond neurology. Emerging research indicates that 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine may have relevance in other therapeutic areas, including anti-inflammatory and anticancer treatments. The pyridine core is known to interact with various biological pathways, and structural analogs have shown promise in preclinical models. By leveraging computational chemistry and high-throughput screening techniques, researchers are actively exploring the compound's interactions with target proteins and enzymes to uncover new therapeutic opportunities.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled more efficient and scalable production of this compound and its derivatives. These improvements are crucial for moving promising candidates into clinical development, where large quantities of high-purity material are often required.

The pharmacological evaluation of 1-benzyl-3-methyl-3,6-dihydro-2H-pyridin-5-am ine has been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the compound's structure-function relationships, helping researchers refine their understanding of how it interacts with biological targets. Additionally, computational modeling approaches have been employed to predict binding affinities and metabolic pathways, further guiding the optimization process.

In conclusion,1-benzyl -3-methyl -3 ,6 -dihydro -2 H -py ridin -5-am ine (CAS No: 2306263 -20 -5) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features, coupled with its potential biological activities, make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an increasingly important role in the development of novel therapeutics across multiple therapeutic areas.